molecular formula C13H14O2 B8572620 Cyclopentanone, 2-(2-oxo-2-phenylethyl)- CAS No. 54669-76-0

Cyclopentanone, 2-(2-oxo-2-phenylethyl)-

Cat. No. B8572620
CAS RN: 54669-76-0
M. Wt: 202.25 g/mol
InChI Key: ROUKPIDVWDJREO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclopentanone, 2-(2-oxo-2-phenylethyl)- is a useful research compound. Its molecular formula is C13H14O2 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclopentanone, 2-(2-oxo-2-phenylethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclopentanone, 2-(2-oxo-2-phenylethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54669-76-0

Molecular Formula

C13H14O2

Molecular Weight

202.25 g/mol

IUPAC Name

2-phenacylcyclopentan-1-one

InChI

InChI=1S/C13H14O2/c14-12-8-4-7-11(12)9-13(15)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2

InChI Key

ROUKPIDVWDJREO-UHFFFAOYSA-N

Canonical SMILES

C1CC(C(=O)C1)CC(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 72.4 g. (0.36 mole) of phenacyl bromide in 175 ml. of toluene was added dropwise during 30 minutes to a stirred, boiling solution of 50.0 g. (0.36 mole) of 1-pyrrolidino-1-cyclopentene and 200 ml. of toluene. The mixture was heated under reflux for 3 hours, diluted cautiously with 200 ml. of water, refluxed for 4 hours and cooled. The layers were separated, the aqueous phase extracted with benzene, and the combined organic phase was dried over sodium sulfate and concentrated to an oil. Distillation gave 24.8 g. (34%) of liquid, b.p. 138°-140° (0.05 mm.).
Quantity
0.36 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.36 mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
liquid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

Synthesis routes and methods II

Procedure details

A solution of 72.4 g (0.36 mole) of phenacyl bromide in 175 ml. of toluene is added dropwise to a stirred boiling solution of 50 g (0.036 mole) of 1-pyrrolidino-1-cyclopentene and 200 ml. of toluene. The reaction mixture is heated under reflux for 3 hours. diluted cautiously with 200 ml. of water, refluxed for 4 hours and cooled. After the layers separate, the aqueous phase is extracted with benzene, and the organic phase is dried and concentrated to an oil. Distillation gives 2-phenacylcyclopentanone as a liquid, b.p. 138°-140° C. (0.05 mm).
Quantity
72.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
50 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.